Cas no 1806032-85-8 (2-(Difluoromethyl)-3,6-diiodopyridine-4-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-3,6-diiodopyridine-4-carboxaldehyde
• CAS No: 1806032-85-8
• MF: C₇H₃F₂I₂NO
• MW: 408.910573244095
• CID: 4851085
• Update Time: 2025-07-19

2-(Difluoromethyl)-3,6-diiodopyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3,6-diiodopyridine-4-carboxaldehyde

• Inchi： 1S/C7H3F2I2NO/c8-7(9)6-5(11)3(2-13)1-4(10)12-6/h1-2,7H
• InChI Key： WTUCAGAKNSPGGC-UHFFFAOYSA-N
• SMILES： IC1=C(C=O)C=C(N=C1C(F)F)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2.3
• Topological Polar Surface Area: 30

Additional information on 2-(Difluoromethyl)-3,6-diiodopyridine-4-carboxaldehyde

Introduction to 2-(Difluoromethyl)-3,6-diiodopyridine-4-carboxaldehyde (CAS No. 1806032-85-8)

2-(Difluoromethyl)-3,6-diiodopyridine-4-carboxaldehyde, identified by the CAS number 1806032-85-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into a six-membered ring structure. The presence of multiple functional groups, including difluoromethyl, iodine substituents, and an aldehyde moiety, makes this molecule a versatile intermediate in the synthesis of complex bioactive molecules.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been extensively explored in the development of small-molecule inhibitors targeting various biological pathways. Additionally, the iodine substituents at the 3rd and 6th positions of the pyridine ring contribute to the compound's reactivity, making it a valuable precursor for further functionalization via cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing more intricate molecular architectures, which are often required for achieving high selectivity and efficacy in therapeutic agents.

The aldehyde functional group at the 4th position provides another avenue for chemical modification, enabling condensation reactions with amines to form Schiff bases or further oxidation to carboxylic acids. Such modifications are frequently employed in medicinal chemistry to fine-tune pharmacokinetic properties and improve drug-like characteristics. The combination of these distinct functional groups makes 2-(Difluoromethyl)-3,6-diiodopyridine-4-carboxaldehyde a promising building block for the discovery and development of novel pharmaceuticals.

Recent advancements in synthetic methodologies have further highlighted the utility of this compound. For instance, transition-metal-catalyzed reactions have been optimized to facilitate efficient transformations at multiple reactive sites within the molecule. These techniques have enabled chemists to rapidly explore diverse structural analogs, accelerating the drug discovery process. Moreover, computational chemistry approaches have been employed to predict the binding modes of this compound with biological targets, providing insights into its potential therapeutic applications.

In the realm of medicinal research, 2-(Difluoromethyl)-3,6-diiodopyridine-4-carboxaldehyde has been investigated as a key intermediate in the synthesis of compounds with anti-inflammatory, anticancer, and antimicrobial properties. The difluoromethyl group's ability to modulate enzyme activity has been particularly studied in kinases and proteases, which are critical targets in oncology research. Additionally, the iodine atoms have been leveraged in designing probes for imaging applications, where their radioisotopic labeling allows for non-invasive visualization of biological processes.

The aldehyde functionality has also been exploited in the development of protease inhibitors, where Schiff base derivatives exhibit potent inhibitory effects against disease-causing enzymes. Such derivatives are being evaluated for their potential in treating conditions like HIV/AIDS and cystic fibrosis. Furthermore, recent studies have demonstrated the incorporation of this scaffold into peptidomimetics, which mimic natural peptide sequences while offering improved stability and bioavailability.

The synthetic versatility of 2-(Difluoromethyl)-3,6-diiodopyridine-4-carboxaldehyde extends beyond pharmaceutical applications. It has found utility in materials science, particularly in the design of organic electronic materials such as OLEDs (organic light-emitting diodes) and photovoltaic cells. The electron-withdrawing nature of the aldehyde and iodine substituents influences electronic properties, making it an attractive candidate for tuning charge transport mechanisms in these devices.

Future directions in research may explore novel synthetic strategies to enhance yields and purity while minimizing environmental impact. Green chemistry principles are increasingly being integrated into synthetic protocols, emphasizing sustainable practices such as solvent recovery and catalytic efficiency improvements. Additionally, biocatalytic approaches could be explored to enable selective functionalization at specific sites within the molecule.

In conclusion,2-(Difluoromethyl)-3,6-diiodopyridine-4-carboxaldehyde (CAS No. 1806032-85-8) represents a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features—combining a difluoromethyl group with iodine substituents and an aldehyde moiety—make it a valuable tool for synthetic chemists seeking to develop innovative therapeutics and advanced materials. As research continues to uncover new methodologies and applications,this compound is poised to remain at forefront of scientific discovery.